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Compound of Interest

Compound Name: 4-Hydroxy-6-methoxynicotinic acid
Cat. No.: B14166514
Get Quote
\ J

Technical Application Note: 4-Hydroxy-6-
methoxynicotinic Acid

Primary CAS: 1060806-82-7 Synonyms: 6-Methoxy-4-o0xo-1,4-dihydropyridine-3-carboxylic
acid; 4-Hydroxy-6-methoxy-3-pyridinecarboxylic acid Molecular Formula: C7H7NO4 Molecular
Weight: 169.13 g/mol

Executive Summary

4-Hydroxy-6-methoxynicotinic acid is a critical pyridine scaffold used in the synthesis of
next-generation kinase inhibitors and G-protein coupled receptor (GPCR) antagonists (e.qg.,
Mrgprx2 antagonists). Its structural uniqueness lies in the orthogonal reactivity of its three
functional handles: the C3-carboxylic acid (for amide coupling), the C4-hydroxyl/oxo group (for
electrophilic activation), and the C6-methoxy group (providing electronic tuning or a site for
late-stage diversification).

This guide details the protocols for utilizing this intermediate to construct pharmacologically
active 4,6-disubstituted nicotinamides. It focuses on overcoming the solubility challenges
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inherent to hydroxypyridines and maximizing regioselectivity during nucleophilic aromatic
substitution (SNAr).

Chemical Profile & Reactivity Logic
Tautomeric Equilibrium

Researchers must recognize that CAS 1060806-82-7 exists primarily as the pyridone tautomer
in the solid state and in polar protic solvents. This impacts reactivity:[1]

» Nucleophilicity: The nitrogen is protonated/non-nucleophilic in the pyridone form.

» Electrophilicity: The C4 carbonyl is the primary site for activation by phosphorylating agents
(e.g., POCIs).

Reactivity Map
The molecule offers three distinct vectors for chemical expansion:
e Vector A (C4-Position): The hydroxyl group is converted to a chloride (using POCIs) or

sulfonate. This creates a highly reactive electrophile for SNAr reactions with amines
(common in kinase inhibitor synthesis).

e Vector B (C3-Carboxylic Acid): Standard amide coupling. Note: Self-coupling can occur if the
C4-hydroxyl is not protected or activated first.

e Vector C (C6-Methoxy): Generally stable under mild conditions but can be demethylated to
the 2,4-dihydroxypyridine system using strong Lewis acids (e.g., BBr3), offering a path to
modify solubility profiles.

Vector A: C4-Activation 4-Chloro-6-methoxy-
w' (Chlorination) nicotinic acid

4-Hydroxy-6-methoxy- HATU / Amine Vector B: C3-Amidation o o
nicotinic acid (Coupling) Nicotinamide Derivatives
(Pyridone Tautomer) BBr3/ DCM e

\

Vector C: C6-Demethylation
(Lewis Acid)

4,6-Dihydroxy-
nicotinic acid
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Figure 1: Orthogonal reactivity vectors for 4-Hydroxy-6-methoxynicotinic acid.
Detailed Experimental Protocols
Protocol A: Activation to 4-Chloro-6-methoxynicotinic
acid

This is the most critical step for pharmaceutical applications, converting the unreactive
"pyridone” into a reactive "chloropyridine” capable of SNAr chemistry.

Objective: Synthesize 4-chloro-6-methoxynicotinic acid (Intermediate for Mrgprx2 antagonists).
Materials:

e 4-Hydroxy-6-methoxynicotinic acid (1.0 eq)

e Phosphorus oxychloride (POCIs) (10.0 eq) - Reagent & Solvent

o DMF (Catalytic, 2-3 drops)

e Dichloromethane (DCM) (Extraction solvent)

Step-by-Step Methodology:

e Setup: In a dry round-bottom flask equipped with a reflux condenser and a drying tube
(CaCl2), charge 4-Hydroxy-6-methoxynicotinic acid (e.g., 5.0 g).

o Reagent Addition: Carefully add POCIs (27 mL) at room temperature. The reaction is slightly
exothermic.[2] Add 3 drops of anhydrous DMF to catalyze the Vilsmeier-Haack type
activation.

o Reaction: Heat the mixture to reflux (105°C) for 2—-3 hours.

o Checkpoint: The suspension should turn into a clear, yellowish solution, indicating the
consumption of the starting pyridone.
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e Quenching (Critical):
o Cool the reaction mixture to room temperature.
o Remove excess POCIs under reduced pressure (rotary evaporator) to obtain a thick oil.

o Safety: Pour the residue slowly onto crushed ice (200 g) with vigorous stirring. Maintain
temperature <10°C to prevent hydrolysis of the newly formed C-CI bond (though the acid
chloride will hydrolyze to the carboxylic acid, which is desired here).

o [solation:

o Adjust pH to ~3—4 using saturated Sodium Acetate or dilute NaOH (careful control is
needed to avoid hydrolyzing the C-CI).

o Extract with DCM (3 x 50 mL).
o Dry combined organics over Na=SOa, filter, and concentrate.[3]
e Yield: Expect 55-70% yield of a white to off-white solid.
Troubleshooting:
o Black Tar Formation: Overheating or wet reagents. Ensure anhydrous conditions.

» Incomplete Reaction: If solid remains after 3 hours, add more POCIs and continue reflux.

Protocol B: Regioselective SNAr (Kinase Inhibitor
Synthesis)

Once the 4-chloro derivative is generated, it serves as a substrate for attaching amines (e.g.,
aniline derivatives for kinase specificity).

Objective: Displacement of C4-Cl with an amine nucleophile (R-NH2).
Materials:

» 4-Chloro-6-methoxynicotinic acid (1.0 eq)
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e Amine (e.g., 3-chloro-4-fluoroaniline) (1.1 eq)

» Base: Diisopropylethylamine (DIPEA) (2.5 eq)

e Solvent: n-Butanol or DMA (Dimethylacetamide)

Step-by-Step Methodology:

o Dissolution: Dissolve the 4-chloro intermediate in n-Butanol (0.5 M concentration).
» Addition: Add the amine and DIPEA.

e Heating: Heat to 100°C for 4-12 hours.

o Mechanistic Insight: The carboxylic acid at C3 provides an "ortho-effect,” potentially
hydrogen-bonding with the incoming amine, but the primary driver is the electron-deficient
pyridine ring activated by the chlorine.

o Workup:
o Cool to room temperature.[2][3]
o If product precipitates: Filter and wash with cold ethanol.
o If soluble: Dilute with water and adjust pH to 4 to precipitate the zwitterionic product.

Pharmaceutical Applications & Case Studies
Case Study 1: Mrgprx2 Antagonists

Recent patent literature (W02024226914) highlights the use of 4-chloro-6-methoxynicotinic
acid as a key building block.

e Role: The acid moiety is coupled to a piperazine core, while the 4-position (after chlorination)
is available for further substitution or remains as a chloro-substituent to modulate lipophilicity.

« Significance: This pathway demonstrates the stability of the 6-methoxy group during harsh
chlorination conditions (POCIs reflux), validating its use as a robust protecting
group/pharmacophore.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://orgsyn.org/demo.aspx?prep=CV4P0532
http://commonorganicchemistry.com/Rxn_Pages/Activated_Cl_Formation/Activated_Cl_Formation_POCl3.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14166514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Case Study 2: Kinase Inhibitor Scaffolds (General)

The 4-amino-6-alkoxynicotinamide motif is prevalent in inhibitors of:

e SYK (Spleen Tyrosine Kinase): The pyridine nitrogen and the amide NH often form a donor-

acceptor pair in the ATP binding pocket.

e BTK (Bruton's Tyrosine Kinase): The 6-methoxy group helps fill the hydrophobic pocket

adjacent to the gatekeeper residue.

Analytical Quality Control

Acceptance
Test Method o
Criteria

Notes

Confirms 6-OMe
Identity 1H-NMR (DMSO-de) singlet (~3.8 ppm) and
C2/C5 protons.

Pyridone NH often

broad/invisible >12

ppm.

Purity HPLC (C18 Column) >08.0% (Area %)

Gradient: 5-95% ACN
in Water (0.1% TFA).

) Presence of 35CI/?’Cl
Elemental Analysis /

Chlorine Content MS pattern (3:1) in
Protocol A product.

Essential to verify
complete conversion
of OH to Cl.

Visualizing the Workflow:
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Step 1: Activation

Start: 4-Hydroxy-6-methoxy-
nicotinic acid

:

Reagent: POCI3 + DMF (cat.)
Temp: 105°C (Reflux)

:

Intermediate:
4-Chloro-6-methoxynicotinic acid

e

Step 2: Fundtionalization

Reagent: R-NH2 + DIPEA
Solvent: n-BuOH, 100°C

¢

Product:
4-Amino-6-methoxynicotinic acid deriv.

Click to download full resolution via product page

Figure 2: Step-by-step synthetic workflow for converting the intermediate into a drug scaffold.

References

o Mrgprx2 Antagonists and Methods of Use Thereof.World Intellectual Property Organization,
W02024226914A2, 2024. Citation for the synthesis of 4-chloro-6-methoxynicotinic acid from
the 4-hydroxy precursor.

¢ Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid.Molecules, 2010, 15(6), 4261-
4266.[4] Citation for analogous chemistry involving POCI3 chlorination of hydroxy-methoxy
aromatic acids.[4]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b14166514/docs?utm_src=pdf-body-img#using-4-hydroxy-6-methoxynicotinic-acid-as-a-pharmaceutical-intermediate
https://www.mdpi.com/1420-3049/15/6/4261
https://www.mdpi.com/1420-3049/15/6/4261
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14166514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

¢ Phosphorus Oxychloride (POCI3) Mediated Reactions.RSC Advances, 2020. General
reference for the mechanism of deoxygenative chlorination in nitrogen heterocycles.

e BLD Pharm Product Catalog: 4-Hydroxy-6-methoxynicotinic acid. Verification of CAS
1060806-82-7 and commercial availability.[5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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